Cas no 1131-83-5 (Benzamide, N-(2-cyanoethyl)-)

Benzamide, N-(2-cyanoethyl)- structure
Benzamide, N-(2-cyanoethyl)- structure
Product Name:Benzamide, N-(2-cyanoethyl)-
CAS No:1131-83-5
MF:C10H10N2O
MW:174.199202060699
CID:237396
PubChem ID:284729
Update Time:2025-04-19

Benzamide, N-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2-cyanoethyl)-
    • N-(2-cyanoethyl)benzamide
    • 3-(Benzoylamino)propansaeurenitril
    • 3-(benzoylamino)propionitrile
    • 3-(N-benzoylamino)propionitrile
    • AC1L61IF
    • AC1Q5P1B
    • AR-1J7872
    • CTK0I4290
    • N-benzoyl-aminoethylcyanide
    • NSC140908
    • SureCN3455667
    • SCHEMBL3455667
    • AKOS008980726
    • NSC-140908
    • 1131-83-5
    • DTXSID90301073
    • GHZZJXFHIHMNSY-UHFFFAOYSA-N
    • Inchi: 1S/C10H10N2O/c11-7-4-8-12-10(13)9-5-2-1-3-6-9/h1-3,5-6H,4,8H2,(H,12,13)
    • InChI Key: GHZZJXFHIHMNSY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCCC#N

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.115
  • Boiling Point: 434.9°Cat760mmHg
  • Flash Point: 216.8°C
  • Refractive Index: 1.54
  • PSA: 52.89
  • LogP: 1.72098
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